Cas no 100037-69-2 (Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt)

• Product Name: Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt
• CAS No: 100037-69-2
• MF: C₁₆H₃₃N₄Na₃O₁₂S₄
• MW: 670.682132482529
• MDL: MFCD00066393
• CID: 62113
• PubChem ID: 24898964
• Update Time: 2025-06-15

Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt Chemical and Physical Properties

Names and Identifiers

• PIPES sesquisodium salt
• 1,4-Piperazinediethanesulfonic acid sesquisodium salt
• Piperazine-N,N'-bis(2-ethanesulfonic acid) sesquisodium salt
• 1,1'-(Piperazine-1,4-diyl)diethanesulfonic acid, sodium salt(2:3)
• PIPES, Na
• Piperazine-1,4-bis(2-ethanesulfonic acid) sesquisodium salt
• trisodium,2-[4-(2-sulfoethyl)piperazin-1-yl]ethanesulfonate,2-[4-(2-sulfonatoethyl)piperazin-1-yl]ethanesulfonate
• Piperazine-N, N '- di (2-ethanesulfonic acid) sesquisodium salt
• DITOLYLIODONIUMCHLORIDE
• Sodium 2,2'-(piperazine-1,4-diyl)bis(ethane-1-sulfonate) 2-(4-(2-sulfoethyl)piperazin-1-yl)ethane-1-sulfonate
• AKOS025286078
• AS-79911
• PIPES sesquisodium salt, >=99% (titration)
• 1,4-Piperazinediethanesulfonic acid, sodium salt (2:3)
• AC-24634
• PIPES sesquisodium salt, Vetec(TM) reagent grade, >=99%
• Sodium 1,1'-(piperazine-1,4-diyl)diethanesulfonate 1-(4-(1-sulfoethyl)piperazin-1-yl)ethanesulfonate(3:2)
• FT-0642415
• 100037-69-2
• E76007
• Sodium 1,4-piperazinediethanesulfonate (3:2)
• sodium 2,2'-(piperazine-1,4-diyl)diethanesulfonate 2-(4-(2-sulfoethyl)piperazin-1-yl)ethanesulfonate
• trisodium;2-[4-(2-sulfoethyl)piperazin-1-yl]ethanesulfonate;2-[4-(2-sulfonatoethyl)piperazin-1-yl]ethanesulfonate
• PIPES, Sesquisodium Salt
• AKOS015897941
• J-000014
• DTXSID50142888
• PIPES sesquisodium salt,98%
• PIPES-NA
• trisodium 2-[4-(2-sulfoethyl)piperazin-1-yl]ethanesulfonate 2-[4-(2-sulfonatoethyl)piperazin-1-yl]ethanesulfonate
• FPDACHMSOMILQI-UHFFFAOYSA-K
• DTXCID8065379
• Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt

• MDL： MFCD00066393
• Inchi： 1S/2C8H18N2O6S2.3Na/c2*11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16;;;/h2*1-8H2,(H,11,12,13)(H,14,15,16);;;/q;;3*+1/p-3
• InChI Key： FPDACHMSOMILQI-UHFFFAOYSA-K
• SMILES： S(CCN1CCN(CCS(=O)(=O)[O-])CC1)(=O)(=O)O.S(CCN1CCN(CCS(=O)(=O)[O-])CC1)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 670.06700
• Monoisotopic Mass: 670.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 798
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 272A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.3670
• Melting Point: 300 ºC
• Boiling Point: 215.9±0.0 °C at 760 mmHg
• Flash Point: 107.8±0.0 °C
• Solubility: H2O: 0.5 g/mL, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 272.45000
• LogP: -0.19380
• pka: 6.8(at 25℃)
• Solubility: dissolve in water

Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S37/39; S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Other Chemical Reagents

Additional information on Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt

Introduction to Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) and Its Applications in Modern Chemical Biology

Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt, chemically designated as CAS No. 100037-69-2, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This sesquisodium salt derivative of piperazine-based sulfonic acids represents a versatile tool for researchers exploring drug design, biomolecular interactions, and therapeutic applications. The compound’s molecular structure, characterized by its dual sulfonate groups and piperazine backbone, endows it with exceptional solubility in aqueous media, making it an ideal candidate for biochemical assays and pharmaceutical formulations.

The Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) is widely recognized for its role as a buffering agent in biological systems. Its ability to maintain pH stability across a broad range of conditions has made it indispensable in laboratory settings where precise pH control is critical. This property is particularly valuable in enzyme kinetics studies, where even minor fluctuations in pH can alter reaction rates significantly. The compound’s high buffering capacity stems from the presence of multiple ionizable groups, which allow it to neutralize both acidic and basic species effectively.

In recent years, the application of Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) has expanded into the realm of drug development. Researchers have leveraged its structural features to design novel ligands that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility in developing inhibitors for therapeutic enzymes by exploiting its ability to mimic natural substrates or modulate enzyme activity through charge interactions. The compound’s amphipathic nature also makes it a promising candidate for drug delivery systems, where it can enhance the solubility and bioavailability of hydrophobic molecules.

The sesquisodium salt form of this compound (CAS No. 100037-69-2) is particularly noteworthy due to its balanced ionic composition, which facilitates better dissolution and stability in aqueous solutions. This characteristic has been exploited in the formulation of injectable solutions and oral suspensions, where maintaining solubility and shelf-life are paramount. Furthermore, the compound’s compatibility with various spectroscopic techniques has made it a preferred choice for structural elucidation studies, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Advances in computational chemistry have further enhanced the understanding of how Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) interacts with biological molecules. Molecular dynamics simulations have revealed insights into its binding affinity and conformational flexibility, which are crucial for designing high-affinity ligands. These simulations have also highlighted its potential as a chelating agent for metal ions, a property that could be exploited in developing metallodrugs or diagnostic agents.

The compound’s role in biomedical research extends beyond drug development to include its use as a cofactor or substrate mimic in enzymatic reactions. For example, certain sulfonate-containing compounds have been shown to enhance the activity of sulfatases and other hydrolases by acting as competitive inhibitors or allosteric modulators. This has opened up new avenues for treating metabolic disorders where enzyme deficiencies are prevalent.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) in treating inflammatory conditions and autoimmune diseases. The compound’s ability to modulate immune responses by interacting with cytokine pathways has been particularly promising. Additionally, its anti-inflammatory properties have been observed in preclinical studies, suggesting its potential as an adjuvant therapy alongside conventional treatments.

The environmental impact of using Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) has also been studied extensively. Research indicates that the compound is biodegradable under aerobic conditions, minimizing long-term ecological risks when used in pharmaceutical formulations or industrial processes. This aligns with the growing emphasis on sustainable chemistry practices, where compounds that do not persist in the environment are highly valued.

In conclusion, Piperazine-N,N'-bis(2-ethanesulfonic Acid) Sesquisodium Salt (CAS No. 100037-69-2) stands out as a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural attributes make it an invaluable tool for developing new drugs, understanding biological mechanisms, and advancing therapeutic strategies. As research continues to uncover new applications for this compound, its significance in modern science is poised to grow even further.